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Compound Name:
POLYACRYLAMIDOMETHYL

BENZYLIDENE CAMPHOR

Cat. No.: B1166360 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for

enhancing the compatibility of Polyacrylamidomethyl Benzylidene Camphor (PAMC) with

other agents in cosmetic and pharmaceutical formulations.

Frequently Asked Questions (FAQs)
Q1: What is Polyacrylamidomethyl Benzylidene Camphor (PAMC) and what are its primary

functions?

Polyacrylamidomethyl Benzylidene Camphor (PAMC), also known by the trade name

Parsol® SLX, is a polymeric UVB filter.[1][2] Its primary function in cosmetic and skincare

products is to absorb UVB radiation, thereby protecting the skin from the harmful effects of the

sun.[3][4] It is also used as a photostability enhancer for other UV filters and as a light stabilizer

to protect cosmetic products from degradation.[1][3]

Q2: What are the key properties of PAMC?

PAMC is a white to off-white powder.[1] Key physical and chemical properties are summarized

in the table below.
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Property Value

INCI Name Polyacrylamidomethyl Benzylidene Camphor

CAS Number 113783-61-2[1]

Chemical Formula (C21H25NO2)x[5]

Appearance White to off-white powder[1]

UV Absorption UVB range (approx. 280-320 nm)[3][4]

Regulatory Status (EU) Approved UV filter up to 6% concentration[4][6]

Regulatory Status (US)

Not an approved active sunscreen ingredient for

OTC drug products, but can be used as a UV

absorber to protect the product.[6]

Q3: What are the main advantages of using PAMC in formulations?

PAMC offers several advantages in formulation:

High Photostability: It is inherently photostable and can help to stabilize other less stable UV

filters, such as Avobenzone.[1][2]

Polymeric Nature: Its large molecular size is suggested to limit skin penetration.

Good Compatibility: It is generally compatible with a wide range of cosmetic ingredients.[1]

Sensory Properties: As a silicone-based polymer, it can contribute to a light, silky, and non-

greasy feel on the skin.[2][7]

Q4: What is the recommended usage level of PAMC in formulations?

In the European Union, Polyacrylamidomethyl Benzylidene Camphor is approved for use as

a UV filter in cosmetic products at a maximum concentration of 6%.[4][6]

Troubleshooting Guide
This guide addresses common issues encountered during the formulation with PAMC.
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Issue 1: Crystallization or phase separation in the final formulation.

Question: My formulation containing PAMC shows signs of crystallization or has separated

over time. What could be the cause and how can I fix it?

Answer: While PAMC itself is a polymer and does not crystallize in the same way as small-

molecule UV filters, it can contribute to the instability of the formulation if not properly

solubilized or if it interacts with other ingredients. Crystallization is more likely to be observed

with other solid organic UV filters in the formulation.

Insufficient Solubilization of Other Solid UV Filters: PAMC is incorporated into the oil

phase. If other solid UV filters in the oil phase are not fully solubilized, they can crystallize

out over time.

Solution: Ensure that all solid components in the oil phase are heated to their melting

point and are fully dissolved before emulsification.[8] Selecting emollients with high

solvent power for UV filters is crucial.[8]

Emollient Incompatibility: The choice of emollients significantly impacts the solubility of UV

filters.

Solution: Use a blend of emollients with varying polarities to create a more robust

solvent system for the UV filters. Polar oils can improve the solubility of solid organic UV

filters.[8]

Improper Emulsification: An unstable emulsion can lead to phase separation, which may

then trigger the crystallization of dissolved components.

Solution: Optimize the emulsifier system and homogenization process to ensure a

stable and uniform droplet size.

Logical Troubleshooting Workflow for Crystallization/Phase Separation
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Troubleshooting workflow for formulation instability.

Issue 2: Lower than expected SPF/UVA protection.

Question: The measured SPF of my sunscreen is lower than theoretically calculated. How

can PAMC compatibility be affecting this?
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Answer: The efficacy of a sunscreen is highly dependent on the uniform distribution of UV

filters on the skin.

Poor Film Formation: The polymeric nature of PAMC can influence the film-forming

properties of the sunscreen. An uneven film will lead to gaps in UV protection.

Solution: Incorporate film-forming polymers and optimize the rheology of the formulation

to ensure a uniform and continuous film upon application.

Incompatibility with Other UV Filters: While generally compatible, interactions with other

UV filters can sometimes negatively impact the overall UV absorbance profile.

Solution: Conduct photostability testing of the complete UV filter blend in the final

formulation to ensure no antagonistic interactions are occurring. Octocrylene is often

used as a photostabilizer for other UV filters like Avobenzone.[9]

Interaction with Inorganic Filters: When combining PAMC with inorganic filters like zinc

oxide or titanium dioxide, proper dispersion is critical. Agglomeration of the inorganic

particles can lead to a significant drop in SPF.

Solution: Use pre-dispersed inorganic filters or high-shear homogenization to ensure a

fine and uniform particle size distribution within the emulsion.

Signaling Pathway for SPF Efficacy
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Factors influencing the final SPF of a sunscreen formulation.

Issue 3: Undesirable sensory properties (greasiness, tackiness).

Question: My formulation with PAMC feels greasy or tacky on the skin. How can I improve

the sensory profile?

Answer: PAMC, being a silicone-based polymer, generally contributes to a positive sensory

experience.[2][7] However, the overall feel is determined by the entire formulation.

Emollient Choice: The type and concentration of emollients are major drivers of the

sensory profile.

Solution: Incorporate light, fast-spreading emollients and sensory modifiers like powders

(e.g., silica, starches) to reduce greasiness and tackiness.
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Thickener System: The choice of thickeners can impact the texture and after-feel.

Solution: Experiment with different types of rheology modifiers. Some polymers can

provide a fresh, light feel, while others may feel heavier.

Interaction with Other Ingredients: PAMC's interaction with other ingredients can influence

the final skin feel.

Solution: Conduct sensory panel testing with different combinations of emollients and

thickeners in the presence of PAMC to identify the optimal blend for the desired sensory

profile.[10][11]

Experimental Protocols
Protocol 1: Evaluation of PAMC Solubility in Different Emollients

Objective: To determine the solubility of PAMC in various cosmetic emollients to aid in the

selection of an appropriate solvent system.

Methodology:

Prepare saturated solutions of PAMC in a range of emollients (e.g., C12-15 Alkyl Benzoate,

Dicaprylyl Carbonate, Isopropyl Palmitate) at a controlled temperature (e.g., 25°C).

Agitate the mixtures for 24 hours to ensure equilibrium is reached.

Centrifuge the samples to separate the undissolved PAMC.

Carefully extract an aliquot of the supernatant.

Quantify the concentration of dissolved PAMC in the supernatant using a suitable analytical

technique, such as High-Performance Liquid Chromatography (HPLC) with a UV detector.

Express the results as % w/w of PAMC soluble in the emollient.

Protocol 2: In Vitro Photostability Assessment of PAMC in Combination with Other UV Filters
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Objective: To evaluate the photostability of PAMC when combined with other UV filters in a final

formulation.

Methodology:

Apply a thin, uniform film of the sunscreen formulation onto a suitable substrate (e.g., quartz

plates or PMMA plates).

Measure the initial UV absorbance spectrum of the film using a UV spectrophotometer.

Expose the film to a controlled dose of UV radiation from a solar simulator.

After irradiation, measure the UV absorbance spectrum of the film again.

Calculate the percentage of UV filter remaining by comparing the absorbance at the λmax

before and after irradiation. A high percentage remaining indicates good photostability.[9][12]

Protocol 3: In Vitro SPF and UVA Protection Factor (UVAPF) Determination

Objective: To assess the efficacy of a sunscreen formulation containing PAMC.

Methodology:

Accurately apply a specific amount of the sunscreen formulation (e.g., 1.2 mg/cm²) onto a

roughened PMMA plate.

Allow the film to dry and equilibrate.

Use a UV transmittance analyzer to measure the transmission of UV radiation through the

sunscreen film at various wavelengths.

The instrument's software calculates the in vitro SPF and UVAPF based on the transmission

data. This method provides a rapid assessment of the formulation's efficacy before

proceeding to more complex in vivo testing.

Experimental Workflow for Compatibility and Efficacy Testing
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Iterative workflow for developing a compatible and effective sunscreen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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